Cas no 1015604-86-0 (N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide)

• Product Name: N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide
• CAS No: 1015604-86-0
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 5381183
• Update Time: 2025-05-20

N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(8-Methoxy-2-methyl-4-quinolinyl)-2-thiophenecarboxamide
• N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide

• Inchi： 1S/C16H14N2O2S/c1-10-9-12(18-16(19)14-7-4-8-21-14)11-5-3-6-13(20-2)15(11)17-10/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： GTHUJBXVPUSZME-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3C(N=C(C)C=2)=C(OC)C=CC=3)=O)SC=CC=1

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 399.8±42.0 °C(Predicted)
• pka: 11.43±0.43(Predicted)

Additional information on N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide

N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide (CAS No. 1015604-86-0): An Emerging Compound in Medicinal Chemistry

N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide (CAS No. 1015604-86-0) is a promising compound in the field of medicinal chemistry, gaining significant attention for its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide consists of a quinoline ring substituted with a methoxy and methyl group, linked to a thiophene ring through an amide bond. This intricate arrangement contributes to its diverse pharmacological properties, making it a valuable candidate for drug development.

Recent research has highlighted the potential of N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide has demonstrated significant antioxidant activity. It has been found to scavenge free radicals and reduce oxidative stress, which is a key factor in many chronic diseases including cardiovascular disorders and neurodegenerative conditions. This dual mechanism of action—anti-inflammatory and antioxidant—makes it a compelling candidate for multifaceted therapeutic approaches.

The pharmacokinetic profile of N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential as an oral therapeutic agent. Its high bioavailability and low toxicity further enhance its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in specific disease indications.

Moreover, the compound's ability to modulate specific signaling pathways has been a focus of recent investigations. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This modulation could have far-reaching implications for treating conditions characterized by chronic inflammation.

The structural flexibility of N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide also allows for chemical modifications to optimize its pharmacological properties. Researchers are exploring various derivatives to enhance its potency, selectivity, and pharmacokinetic profile. These efforts aim to develop more effective and targeted therapies for a range of diseases.

In conclusion, N-(8-methoxy-2-methylquinolin-4-yl)thiophene-2-carboxamide (CAS No. 1015604-86-0) represents a promising advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.